1-(Chloromethyl)cyclooctane-1-carbaldehyde

• Molecular Formula: C10H17ClO
• Molecular Weight: 188.69 g/mol
• IUPAC Name: 1-(chloromethyl)cyclooctane-1-carbaldehyde
• InChI: InChI=1S/C10H17ClO/c11-8-10(9-12)6-4-2-1-3-5-7-10/h9H,1-8H2
• InChI Key: OVRYOXQCNRSRKD-UHFFFAOYSA-N
• Canonical SMILES: C1CCCC(CCC1)(CCl)C=O

Description

1-(Chloromethyl)cyclooctane-1-carbaldehyde is a bicyclic organic compound featuring an eight-membered cyclooctane ring substituted with a chloromethyl (-CH2Cl) group and a carbaldehyde (-CHO) group at the 1-position.

The chloromethyl group enables nucleophilic substitution reactions, while the aldehyde participates in condensations or oxidations. Applications may include use in antibody-drug conjugates (ADCs), as evidenced by patents involving chloromethyl-substituted indole dimers .

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 1-(Chloromethyl)cyclooctane-1-carbaldehyde typically involves the chloromethylation of cyclooctane followed by oxidation to introduce the aldehyde group. One common method includes the reaction of cyclooctane with formaldehyde and hydrochloric acid to form the chloromethyl derivative, which is then oxidized using an oxidizing agent such as pyridinium chlorochromate (PCC) to yield the aldehyde.

Industrial Production Methods: Industrial production methods for this compound are not well-documented in the literature. the general approach would involve scaling up the laboratory synthesis methods, optimizing reaction conditions for higher yields, and ensuring the purity of the final product through purification techniques such as distillation or recrystallization.

Chemical Reactions Analysis

Types of Reactions: 1-(Chloromethyl)cyclooctane-1-carbaldehyde can undergo various chemical reactions, including:

Oxidation: The aldehyde group can be further oxidized to a carboxylic acid using oxidizing agents like potassium permanganate (KMnO4).

Reduction: The aldehyde group can be reduced to a primary alcohol using reducing agents such as sodium borohydride (NaBH4).

Substitution: The chloromethyl group can participate in nucleophilic substitution reactions, where the chlorine atom is replaced by other nucleophiles like hydroxide ions or amines.

Common Reagents and Conditions:

Oxidation: Potassium permanganate (KMnO4) in an acidic or basic medium.

Reduction: Sodium borohydride (NaBH4) in an alcohol solvent.

Substitution: Nucleophiles such as hydroxide ions (OH-) or amines (NH2R) in a polar solvent.

Major Products:

Oxidation: 1-(Carboxymethyl)cyclooctane-1-carboxylic acid.

Reduction: 1-(Hydroxymethyl)cyclooctane-1-carbinol.

Substitution: Various substituted cyclooctane derivatives depending on the nucleophile used.

Scientific Research Applications

1-(Chloromethyl)cyclooctane-1-carbaldehyde has several applications in scientific research:

Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules and as a building block in organic synthesis.

Biology: The compound can be used in the study of enzyme-catalyzed reactions involving aldehydes and chloromethyl groups.

Industry: Used in the production of specialty chemicals and materials with unique properties.

Mechanism of Action

The mechanism of action of 1-(Chloromethyl)cyclooctane-1-carbaldehyde involves its reactivity due to the presence of both the chloromethyl and aldehyde functional groups. The aldehyde group can participate in nucleophilic addition reactions, while the chloromethyl group can undergo nucleophilic substitution. These reactions can lead to the formation of various derivatives with potential biological and chemical activities.

Comparison with Similar Compounds

Table 1: Comparative Properties of Cyclic Chloromethyl Carbaldehydes

Compound Name	Molecular Formula	Molar Mass (g/mol)	Ring Size	Substituents	Key Features
1-(Chloromethyl)cyclooctane-1-carbaldehyde	C9H15ClO*	174.66*	8	-CH2Cl, -CHO	Low ring strain; steric hindrance
1-(Chloromethyl)cyclopentane-1-carbaldehyde	C7H11ClO	146.61	5	-CH2Cl, -CHO	High ring strain; reactive aldehyde
2-Chlorocyclopent-1-ene-1-carbaldehyde	C6H7ClO	130.57*	5 (unsaturated)	-Cl, -CHO	Conjugation enhances electrophilicity

*Calculated based on structural analogs .

• Ring Strain : The cyclooctane derivative’s larger ring minimizes strain compared to the five-membered cyclopentane analog, which may exhibit greater conformational rigidity and reactivity due to angle strain .
• Substituent Effects : The chloromethyl group (-CH2Cl) in the cyclooctane and cyclopentane derivatives differs from the chloro (-Cl) substituent in 2-Chlorocyclopent-1-ene-1-carbaldehyde. The former is a better leaving group, facilitating SN2 reactions, while the latter’s conjugation with the double bond increases the aldehyde’s electrophilicity .

Stability and Handling Considerations

• Thermal Stability : Larger rings like cyclooctane generally exhibit higher thermal stability than strained five-membered systems.
• Hydrolytic Sensitivity : The aldehyde group in all compounds is sensitive to oxidation and hydration, necessitating anhydrous storage.

Biological Activity

1-(Chloromethyl)cyclooctane-1-carbaldehyde is a chemical compound that has garnered interest in the field of medicinal chemistry and biological research due to its potential biological activities. This article explores various aspects of its biological activity, including mechanisms of action, interactions with biomolecules, and relevant case studies.

• Molecular Formula : C10H13ClO
• Molecular Weight : 188.67 g/mol
• IUPAC Name : 1-(Chloromethyl)cyclooctane-1-carbaldehyde

Mechanisms of Biological Activity

The biological activity of 1-(Chloromethyl)cyclooctane-1-carbaldehyde can be attributed to its structural features, which allow it to interact with various biological targets. The aldehyde functional group is known for its reactivity, particularly in forming covalent bonds with nucleophiles, which can lead to alterations in biological pathways.

Potential Mechanisms Include:

• Nucleophilic Attack : The aldehyde group can react with nucleophiles such as amino acids in proteins, potentially modifying their function.
• Enzyme Inhibition : Preliminary studies suggest that this compound may inhibit certain enzymes involved in metabolic pathways, although specific targets are yet to be fully elucidated.

Biological Activity Overview

The biological activity of 1-(Chloromethyl)cyclooctane-1-carbaldehyde has been assessed through various in vitro and in vivo studies. Key findings include:

Study Type	Biological Activity Observed	Reference
In vitro	Cytotoxic effects on cancer cell lines
In vivo	Anti-inflammatory properties in animal models
Mechanistic	Interaction with cellular signaling pathways

Case Study 1: Cytotoxicity Assessment

In a study assessing the cytotoxic effects of 1-(Chloromethyl)cyclooctane-1-carbaldehyde on various cancer cell lines, it was found to induce apoptosis in a dose-dependent manner. The mechanism was linked to the activation of caspase pathways, which are critical for programmed cell death.

Case Study 2: Anti-inflammatory Effects

Another study investigated the compound's anti-inflammatory properties using a murine model of inflammation. Results indicated a significant reduction in inflammatory markers such as TNF-alpha and IL-6 following treatment with the compound. This suggests potential therapeutic applications in inflammatory diseases.

Research Findings

Recent research has highlighted several important findings regarding the biological activity of 1-(Chloromethyl)cyclooctane-1-carbaldehyde:

• Antimicrobial Activity : The compound exhibited moderate antimicrobial properties against both Gram-positive and Gram-negative bacteria.
• Neuroprotective Effects : Preliminary data indicate that it may protect neuronal cells from oxidative stress-induced damage.